Cas no 2138806-14-9 (Tert-butyl 3-(4-bromobut-3-en-1-yl)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(4-bromobut-3-en-1-yl)azetidine-1-carboxylate
• CAS No: 2138806-14-9
• MF: C₁₂H₂₀BrNO₂
• MW: 290.196702957153
• CID: 6180992
• PubChem ID: 165465556
• Update Time: 2025-10-24

Tert-butyl 3-(4-bromobut-3-en-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-bromobut-3-en-1-yl)azetidine-1-carboxylate
• 2138806-14-9
• EN300-802892
• Tert-butyl 3-(4-bromobut-3-en-1-yl)azetidine-1-carboxylate

• Inchi： 1S/C12H20BrNO2/c1-12(2,3)16-11(15)14-8-10(9-14)6-4-5-7-13/h5,7,10H,4,6,8-9H2,1-3H3/b7-5+
• InChI Key： RRTDRVWZMVTFQM-FNORWQNLSA-N
• SMILES： Br/C=C/CCC1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 289.06774g/mol
• Monoisotopic Mass: 289.06774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 3-(4-bromobut-3-en-1-yl)azetidine-1-carboxylate

Comprehensive Guide to Tert-butyl 3-(4-bromobut-3-en-1-yl)azetidine-1-carboxylate (CAS No. 2138806-14-9)

Tert-butyl 3-(4-bromobut-3-en-1-yl)azetidine-1-carboxylate (CAS No. 2138806-14-9) is a specialized organic compound widely used in pharmaceutical and agrochemical research. This compound belongs to the class of azetidine derivatives, which are gaining attention due to their unique structural properties and applications in drug discovery. The presence of a bromobut-3-en-1-yl group and a tert-butyl carboxylate moiety makes it a versatile intermediate for synthesizing complex molecules.

The chemical structure of Tert-butyl 3-(4-bromobut-3-en-1-yl)azetidine-1-carboxylate features a four-membered azetidine ring, which is known for its conformational rigidity and potential bioactivity. Researchers are particularly interested in this compound for its role in click chemistry and cross-coupling reactions, which are pivotal in modern medicinal chemistry. Its CAS number 2138806-14-9 ensures precise identification in scientific literature and commercial catalogs.

One of the key applications of Tert-butyl 3-(4-bromobut-3-en-1-yl)azetidine-1-carboxylate is in the development of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications align with current trends in targeted drug delivery and cancer therapeutics, making the compound highly relevant in biomedical research. Additionally, its bromine substituent allows for further functionalization, enabling the synthesis of diverse derivatives.

From a market perspective, the demand for azetidine-based compounds like Tert-butyl 3-(4-bromobut-3-en-1-yl)azetidine-1-carboxylate is rising due to their potential in central nervous system (CNS) drug development. The compound’s ability to cross the blood-brain barrier makes it valuable for designing treatments for neurological disorders. Furthermore, its compatibility with green chemistry principles ensures sustainable production methods, a growing priority in the chemical industry.

In summary, Tert-butyl 3-(4-bromobut-3-en-1-yl)azetidine-1-carboxylate (CAS No. 2138806-14-9) is a promising compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers exploring innovative therapeutic agents and sustainable chemical processes. As the scientific community continues to uncover its potential, this compound is expected to play a significant role in advancing drug discovery and material science.